Cas no 673202-67-0 (Hexa-D-arginine)
Hexa-D-arginine structure
Product Name:Hexa-D-arginine
CAS No:673202-67-0
MF:C36H75N25O6
MW:954.1446
MDL:MFCD04974168
CID:2089461
Update Time:2024-10-28
Hexa-D-arginine Chemical and Physical Properties
Names and Identifiers
-
- Hexa-D-arginine
- Furin Inhibitor II
- RRRRRR
- D-Argininamide, D-arginyl-D-arginyl-D-arginyl-D-arginyl-D-arginyl-
- D-Argininamide D-arginyl-D-arginyl-D-arginyl-D-arginyl-D-arginyl-D-alanine
- B5692
- A16046
- (2R)-2-amino-N-[(2R)-1-[[(2R)-1-[[(2R)-1-[[(2R)-1-[[(2R)-1-amino-5-(diaminomethylideneamino)-1-oxope
-
- MDL: MFCD04974168
- Inchi: 1S/C36H75N25O6/c37-19(7-1-13-51-31(39)40)26(63)58-21(9-3-15-53-33(43)44)28(65)60-23(11-5-17-55-35(47)48)30(67)61-24(12-6-18-56-36(49)50)29(66)59-22(10-4-16-54-34(45)46)27(64)57-20(25(38)62)8-2-14-52-32(41)42/h19-24H,1-18,37H2,(H2,38,62)(H,57,64)(H,58,63)(H,59,66)(H,60,65)(H,61,67)(H4,39,40,51)(H4,41,42,52)(H4,43,44,53)(H4,45,46,54)(H4,47,48,55)(H4,49,50,56)/t19-,20-,21-,22-,23-,24-/m1/s1
- InChI Key: BMLTZEAFQLJTIZ-TZNXUKFXSA-N
- SMILES: O=C([C@@]([H])(C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])N([H])C([C@@]([H])(C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])N([H])C([C@@]([H])(C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])N([H])[H])=O)=O)N([H])[C@@]([H])(C(N([H])[C@@]([H])(C(N([H])[C@@]([H])(C(N([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H]
Computed Properties
- Exact Mass: 953.633215g/mol
- Monoisotopic Mass: 953.633215g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 19
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 67
- Rotatable Bond Count: 35
- Complexity: 1750
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -9.8
- Topological Polar Surface Area: 601
- Molecular Weight: 954.1g/mol
Experimental Properties
- Density: 1.59±0.1 g/cm3(Predicted)
- PSA: 586.01000
- LogP: 2.30330
Hexa-D-arginine Security Information
- Storage Condition:Powder -80°C 2 years -20°C 1 year In solvent -80°C 6 months -20°C 1 month
Hexa-D-arginine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC26231-100 mg |
Furin Inhibitor II |
673202-67-0 | >98% | 100mg |
$550.0 | 2022-02-28 | |
| DC Chemicals | DC26231-250 mg |
Furin Inhibitor II |
673202-67-0 | >98% | 250mg |
$950.0 | 2022-02-28 | |
| DC Chemicals | DC26231-1 g |
Furin Inhibitor II |
673202-67-0 | >98% | 1g |
$1800.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TS989-5mg |
Hexa-D-arginine |
673202-67-0 | 97% | 5mg |
5083CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TS989-1mg |
Hexa-D-arginine |
673202-67-0 | 97% | 1mg |
1206CNY | 2021-05-07 | |
| MedChemExpress | HY-P1028-1mg |
Hexa-D-arginine |
673202-67-0 | 99.85% | 1mg |
¥600 | 2025-04-16 | |
| MedChemExpress | HY-P1028-5mg |
Hexa-D-arginine |
673202-67-0 | 99.85% | 5mg |
¥1700 | 2025-04-16 | |
| MedChemExpress | HY-P1028-10mg |
Hexa-D-arginine |
673202-67-0 | 99.85% | 10mg |
¥2720 | 2025-04-16 | |
| TRC | H951018-1mg |
Hexa-D-arginine |
673202-67-0 | 1mg |
$ 120.00 | 2022-06-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H860455-5mg |
Hexa-D-arginine,RRRRRR; Furin Inhibitor II |
673202-67-0 | >98% | 5mg |
¥5,597.10 | 2022-01-14 |
Hexa-D-arginine Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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